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Compound of Interest

Compound Name: NTRC 0066-0

Cat. No.: B609676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NTRC 0066-0 is a highly selective and potent small molecule inhibitor of threonine tyrosine

kinase (TTK), also known as monopolar spindle 1 (Mps1), with an IC50 of 0.9 nM.[1][2] TTK is

a crucial component of the spindle assembly checkpoint (SAC), a critical cellular mechanism

that ensures the fidelity of chromosome segregation during mitosis.[3] Aberrant expression of

TTK is observed in various cancers, making it a promising therapeutic target.[3][4] NTRC 0066-
0 has demonstrated potent anti-proliferative activity in diverse cancer cell lines and has shown

efficacy in in vivo xenograft models.[1][2][3] Proper preparation and storage of NTRC 0066-0
stock solutions are paramount for ensuring experimental reproducibility and accuracy. These

application notes provide a detailed protocol for the preparation, storage, and handling of

NTRC 0066-0 stock solutions.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for NTRC 0066-0
are summarized in the table below.
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Property Value Source

Molecular Weight 565.71 g/mol [1][2]

Molecular Formula C33H39N7O2 [1]

CAS Number 1817791-73-3 [1][2]

Appearance White to yellow solid [1]

Purity >99% (typical)

IC50 (TTK) 0.9 nM [1][2]

Solubility in DMSO 20.83 mg/mL (36.82 mM) [1][2][5]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[1][2]

Powder Storage
-20°C for 3 years or 4°C for 2

years
[1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2][6]

Experimental Protocols
Materials

NTRC 0066-0 powder (CAS: 1817791-73-3)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 37-60°C (optional, for aiding dissolution)

Ultrasonic bath (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparation of a 10 mM NTRC 0066-0 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of NTRC 0066-0 in DMSO.

Adjustments can be made to the calculations to prepare stock solutions of different

concentrations.

Pre-weighing Preparations: Before handling the compound, ensure that all necessary

equipment is clean, dry, and readily accessible. It is crucial to use anhydrous DMSO as

hygroscopic DMSO can significantly impact the solubility of the product.[1]

Weighing the Compound: Carefully weigh out the desired amount of NTRC 0066-0 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.66 mg of NTRC 0066-0.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 565.71 g/mol = 0.005657 g = 5.66 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed NTRC 0066-0 powder. For 5.66 mg of the compound, add 1 mL of DMSO to

achieve a 10 mM concentration.

Mixing: Securely cap the vial and vortex thoroughly until the solid is completely dissolved. To

aid dissolution, gentle warming of the solution to 37°C or up to 60°C and sonication in an

ultrasonic bath for a short period can be employed.[2] Visually inspect the solution to ensure

there are no visible particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or cryovials.[1][2]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for short-term storage (up to 1 month).[1][2][6] When ready to use, thaw a single

aliquot and dilute it to the desired final concentration in the appropriate cell culture medium

or experimental buffer.

Safety Precautions
NTRC 0066-0 is a bioactive molecule. Standard laboratory safety practices should be

followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.[7]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NTRC 0066-0 stock solution.

NTRC 0066-0 Mechanism of Action in the Spindle
Assembly Checkpoint

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b609676?utm_src=pdf-body-img
https://www.benchchem.com/product/b609676?utm_src=pdf-body
https://www.benchchem.com/product/b609676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitosis

Spindle Assembly Checkpoint (SAC)

Prophase

Metaphase

Anaphase

Unattached Kinetochores

TTK (Mps1)

Activates

SAC Complex Assembly
(e.g., Mad2, BubR1)

Phosphorylates & Recruits

Anaphase-Promoting Complex (APC/C)

Inhibits

Separase Activation

Allows

Chromosome Segregation

NTRC 0066-0

Inhibits

Click to download full resolution via product page

Caption: Role of TTK in the Spindle Assembly Checkpoint and its inhibition by NTRC 0066-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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